Methyl 4-[2-(4-morpholinyl)-6-(4-pyridinyl)-4-pyrimidinyl]phenyl ether

• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 4-[4-(4-methoxyphenyl)-6-pyridin-4-ylpyrimidin-2-yl]morpholine
• InChI: InChI=1S/C20H20N4O2/c1-25-17-4-2-15(3-5-17)18-14-19(16-6-8-21-9-7-16)23-20(22-18)24-10-12-26-13-11-24/h2-9,14H,10-13H2,1H3
• InChI Key: DFIQSIXDSKKPQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=N2)N3CCOCC3)C4=CC=NC=C4

Description

Methyl 4-[2-(4-morpholinyl)-6-(4-pyridinyl)-4-pyrimidinyl]phenyl ether is a complex organic compound that features a combination of morpholine, pyridine, and pyrimidine groups

Preparation Methods

The synthesis of Methyl 4-[2-(4-morpholinyl)-6-(4-pyridinyl)-4-pyrimidinyl]phenyl ether involves multiple steps, typically starting with the preparation of intermediate compounds that contain the morpholine, pyridine, and pyrimidine groups. These intermediates are then subjected to further reactions to form the final compound. The reaction conditions often involve the use of organic solvents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve scaling up these synthetic routes to produce the compound in larger quantities.

Chemical Reactions Analysis

Methyl 4-[2-(4-morpholinyl)-6-(4-pyridinyl)-4-pyrimidinyl]phenyl ether can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it can be used to study the interactions between different biomolecules. In medicine, it has potential applications in drug development due to its unique structural properties. In industry, it can be used in the production of advanced materials and chemicals.

Mechanism of Action

The mechanism of action of Methyl 4-[2-(4-morpholinyl)-6-(4-pyridinyl)-4-pyrimidinyl]phenyl ether involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its binding to these targets, which can include enzymes, receptors, and other proteins. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Methyl 4-[2-(4-morpholinyl)-6-(4-pyridinyl)-4-pyrimidinyl]phenyl ether can be compared with other similar compounds that contain morpholine, pyridine, and pyrimidine groups. These similar compounds may have different structural arrangements or additional functional groups that confer unique properties. Some examples of similar compounds include 2-Methyl-4-(4-morpholinyl)-1-[(4-morpholinylcarbonyl)oxy]pyridinium tetraphenylborate and N-[(6-Methyl-2-pyridinyl)methyl]-2-(4-morpholinyl)ethanamine .